Cas no 101843-94-1 (1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-
• CAS No: 101843-94-1
• MF: C₂₀H₃₆N₄O₅
• MW: 412.523645401001
• CID: 213565
• PubChem ID: 127986
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide,1-(2,3,5-tri-O-butyl-b-D-ribofuranosyl)-
• 1-[(2R,3R,4R,5R)-3,4-dibutoxy-5-(butoxymethyl)oxolan-2-yl]-1,2,4-triaz ole-3-carboxamide
• 1-(2,3,5-tri-O-butyl-beta-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
• tributylribavirin
• DTXSID40144270
• 101843-94-1
• 1-[(2R,3R,4R,5R)-3,4-dibutoxy-5-(butoxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• TB-Ribavirin

• Inchi： 1S/C20H36N4O5/c1-4-7-10-26-13-15-16(27-11-8-5-2)17(28-12-9-6-3)20(29-15)24-14-22-19(23-24)18(21)25/h14-17,20H,4-13H2,1-3H3,(H2,21,25)/t15-,16-,17-,20-/m1/s1
• InChI Key： PHGTXFGCUSQWBU-WOCWXWTJSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COCCCC)OCCCC)OCCCC)N1C=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 412.26878
• Monoisotopic Mass: 412.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 564°Cat760mmHg
• Flash Point: 294.9°C
• Refractive Index: 1.554
• PSA: 110.72
• LogP: 3.16200